Cas no 2256712-07-7 (4-(3-bromophenyl)-2-(methyl-d3)pyrimidine-5,6-d2)

• Product Name: 4-(3-bromophenyl)-2-(methyl-d3)pyrimidine-5,6-d2
• CAS No: 2256712-07-7
• MF: C₁₁H₉BrN₂
• MW: 254.13736987114
• CID: 6819211
• PubChem ID: 172401441
• Update Time: 2025-03-02

4-(3-bromophenyl)-2-(methyl-d3)pyrimidine-5,6-d2 Chemical and Physical Properties

Names and Identifiers

• CS-21925
• 4-(3-bromophenyl)-2-(methyl-d3)pyrimidine-5,6-d2
• 2256712-07-7

• Inchi： 1S/C11H9BrN2/c1-8-13-6-5-11(14-8)9-3-2-4-10(12)7-9/h2-7H,1H3/i1D3,5D,6D
• InChI Key： XNQMPOHPMGKBOX-GGCIUVQJSA-N
• SMILES： BrC1=CC=CC(=C1)C1C([2H])=C([2H])N=C(C([2H])([2H])[2H])N=1

Computed Properties

• Exact Mass: 253.02629Da
• Monoisotopic Mass: 253.02629Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų